Cas no 890085-08-2 ((1S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol
• CAS No: 890085-08-2
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD22741886
• CID: 3031412
• PubChem ID: 66972766
• Update Time: 2024-03-01

(1S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethanol
• Benzenemethanol, 4-fluoro-α-(trifluoromethyl)-, (αS)-
• (1S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol

• MDL： MFCD22741886
• Inchi： 1S/C8H6F4O/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7,13H/t7-/m0/s1
• InChI Key： BDQHSIMDNYIOMB-ZETCQYMHSA-N
• SMILES： [C@H](O)(C1=CC=C(F)C=C1)C(F)(F)F

Computed Properties

• Exact Mass: 194.03547746g/mol
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes